BE“GHE Foundational & Exploratory

Check Availability & Pricing

"molecular weight of diisopropyl 1,1-
cyclopropane-dicarboxylate™

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest |

DIISOPROPYL 1,1-
Compound Name: CYCLOPROPANE-
DICARBOXYLATE

Cat. No.: B064202

\ J

An In-depth Technical Guide to Diisopropyl 1,1-Cyclopropanedicarboxylate

This guide provides a comprehensive overview of diisopropyl 1,1-cyclopropanedicarboxylate, a
valuable intermediate in organic synthesis and drug development. It is intended for
researchers, scientists, and professionals in the pharmaceutical and chemical industries,
offering detailed information on its chemical properties, synthesis protocols, and key
applications.

Chemical and Physical Properties

Diisopropyl 1,1-cyclopropanedicarboxylate, with the chemical formula C11H1804, is a diester
derivative of cyclopropane-1,1-dicarboxylic acid.[1][2] Its strained three-membered ring
structure imparts unique reactivity, making it a versatile building block for more complex
molecules.[3] The key quantitative properties of this compound are summarized in the table
below.
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Property Value Source(s)
Molecular Weight 214.26 g/mol [2]
Molecular Formula C11H1804 [1][2]

CAS Number 162654-65-1 [1][2]

dipropan-2-yl cyclopropane-
IUPAC Name P l_o Y1 EYEIoprop (2]
1,1-dicarboxylate

Boiling Point 103 °C (at oil pump vacuum) [4]
CC(C)OC(=0)C1(CC1)C(=0)O

SMILES (C)OC(=0)C1L(CC1)C(=0) 2]
Cc(C)C

YWRJIBKMIMQFNPZ-
InChlKey [2]
UHFFFAOYSA-N

Synthesis and Experimental Protocols

The synthesis of diisopropyl 1,1-cyclopropanedicarboxylate and related dialkyl esters can be
achieved through several established methods. The most common approaches involve either
the cycloalkylation of a malonic ester or the direct esterification of cyclopropane-1,1-
dicarboxylic acid.

Method 1: Cycloalkylation of Diisopropyl Malonate

This is a widely used method for forming the cyclopropane ring. It involves the reaction of a
malonic ester with a 1,2-dihaloalkane in the presence of a base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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